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Compound of Interest

Compound Name: L-Aspartic acid 4-benzyl ester

Cat. No.: B7780624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of L-Aspartic acid 4-benzyl ester, a key derivative of L-aspartic acid. This

compound is frequently utilized in peptide synthesis and the development of block copolymers.

[1]

Core Physicochemical Properties
L-Aspartic acid 4-benzyl ester is a white to off-white crystalline solid.[1][2] Key quantitative

data and identifiers for this compound are summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₃NO₄[3][4]

Linear Formula C₆H₅CH₂OCOCH₂CH(NH₂)COOH

Molecular Weight 223.23 g/mol

CAS Number 2177-63-1[1][2][3][4]

Appearance White to off-white powder/crystalline solid[1][2]

Purity ≥98%[3]

Melting Point ~225 °C (decomposes)[1]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone;

Insoluble in water[1][2]

Storage Temperature -20°C[2]

Experimental Protocols
Melting Point Determination
The melting point of L-Aspartic acid 4-benzyl ester is a critical parameter for its identification

and purity assessment. A standard method for its determination is the capillary melting point

technique.

Methodology:

Sample Preparation: A small, dry sample of L-Aspartic acid 4-benzyl ester is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating phase can be

employed to approach the expected melting point, followed by a slower heating rate (1-2 °C

per minute) as the melting point is neared to ensure thermal equilibrium.
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Observation: The temperature at which the substance first begins to melt (the solid phase is

in equilibrium with the liquid phase) and the temperature at which the substance is

completely liquid are recorded. For L-Aspartic acid 4-benzyl ester, decomposition is

observed at approximately 225 °C.[1]

Logical Relationships
The following diagram illustrates the relationship between the chemical compound, its

molecular formula, and its calculated molecular weight.
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Fig 1: L-Aspartic Acid 4-Benzyl Ester Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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